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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227 Get Quote

Mordant Orange 6: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 6, also known by its Colour Index name C.I. 26520, is a synthetic azo dye

belonging to the double azo class.[1] Primarily utilized in the textile industry, it imparts a brilliant

orange to a dark red-light orange hue to materials such as wool, silk, nylon, leather, and fur

when complexed with metal ions like aluminum and chromium.[1] This technical guide provides

a comprehensive overview of the chemical structure, properties, and a detailed synthesis

protocol for Mordant Orange 6, catering to a scientific audience. While the primary application

of this dye lies in coloration, the broader class of azo compounds has garnered interest in

medicinal chemistry, warranting an examination of its properties from a broader scientific

perspective.

Chemical Structure and Properties
Mordant Orange 6 is chemically identified as the disodium salt of 4-{[4-

(phenylazo)phenyl]azo}-3-hydroxy-2-naphthoic acid. Its structure features two azo (-N=N-)

chromophores, which are responsible for its color.

Table 1: Chemical and Physical Properties of Mordant Orange 6
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Property Value Reference

Chemical Name

Disodium 4-({4-[(4-

aminophenyl)azo]phenyl}azo)s

alicylate

C.I. Name Mordant Orange 6, C.I. 26520 [1]

CAS Number 3564-27-0 [1]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1]

Molecular Weight 470.37 g/mol

Appearance Red-orange powder

Melting Point >300 °C

Solubility in Water 80 g/L at 80 °C

Solubility in Organic Solvents
Slightly soluble in ethanol and

acetone

λmax 381 nm

pKa 11.49, 11.71 (at 25 °C)

Behavior in Acidic and Basic Solutions:

In concentrated sulfuric acid, it appears as a red-light purple solution, which turns to a

yellow-light orange upon dilution.

In concentrated hydrochloric acid, it forms a purple solution that eventually decolorizes upon

standing.

The aqueous solution turns light brown-yellow upon the addition of concentrated hydrochloric

acid.

Synthesis of Mordant Orange 6
The synthesis of Mordant Orange 6 is a two-step process involving diazotization followed by

an azo coupling reaction. The manufacturing method involves the diazotization of 4-((4-
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Aminophenyl)diazenyl)benzenesulfonic acid and subsequent coupling with 2-Hydroxybenzoic

acid (salicylic acid).

Experimental Protocol
Materials:

4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated

2-Hydroxybenzoic acid (salicylic acid)

Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Ice

Distilled water

Starch-iodide paper

Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

In a beaker, dissolve a specific molar equivalent of 4-((4-

Aminophenyl)diazenyl)benzenesulfonic acid in a dilute aqueous solution of sodium

hydroxide.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 molar equivalents) to the

stirred solution, ensuring the temperature remains between 0-5 °C.

After the addition of sodium nitrite, slowly add concentrated hydrochloric acid (2.5-3 molar

equivalents) dropwise. The pH of the solution should become acidic.
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Continue stirring for 30 minutes at 0-5 °C. The completion of the diazotization can be

checked by testing for the presence of excess nitrous acid using starch-iodide paper (a blue-

black color indicates excess).

Step 2: Azo Coupling with 2-Hydroxybenzoic acid (Salicylic Acid)

In a separate beaker, dissolve one molar equivalent of 2-Hydroxybenzoic acid in a dilute

aqueous solution of sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the cold alkaline solution of

salicylic acid with vigorous stirring. The temperature should be maintained below 5 °C.

A colored precipitate of Mordant Orange 6 will begin to form. Continue stirring for 1-2 hours

in the ice bath to ensure the completion of the coupling reaction.

The pH of the reaction mixture should be maintained in the alkaline range (pH 8-9) to

facilitate the coupling.

Step 3: Isolation and Purification

After the reaction is complete, the precipitated dye is "salted out" by adding a sufficient

amount of sodium chloride to the mixture to decrease its solubility in water and promote

precipitation.

The precipitate is then collected by filtration using a Buchner funnel.

The filter cake is washed with a cold, saturated sodium chloride solution to remove

unreacted starting materials and other impurities.

The purified Mordant Orange 6 is then dried in an oven at a controlled temperature.
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Caption: Synthesis workflow for Mordant Orange 6.

Applications and Biological Relevance
The primary application of Mordant Orange 6 is as a dye for various natural and synthetic

fibers. Its ability to form stable complexes with metal mordants makes it particularly useful for

achieving high color fastness.

From a biomedical perspective, there is currently limited specific research available on the

biological activities or drug development applications of Mordant Orange 6. However, the

broader class of azo compounds has been extensively studied and has shown a wide range of

pharmacological activities. Some azo compounds are utilized as antibacterial, anti-

inflammatory, and anticancer agents. The azo bond can be cleaved by azoreductases present

in gut microbiota and the liver, leading to the formation of aromatic amines, which may have

their own biological effects or toxicities.
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The potential for azo dyes in biomedical applications is an active area of research, with some

compounds being investigated for use in drug delivery systems, photodynamic therapy, and as

diagnostic agents. Given its chemical structure, Mordant Orange 6 could theoretically be

explored for such applications, but this would require dedicated toxicological and

pharmacological studies.

Azo Dyes

Industrial Applications Biomedical Potential

Textile Dyeing Leather & Fur Coloration Antibacterial Anti-inflammatory Anticancer Drug Delivery
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Caption: Applications of Azo Dyes.

Conclusion
Mordant Orange 6 is a well-characterized azo dye with established applications in the textile

industry. Its synthesis is a straightforward process involving classical diazo-coupling chemistry.

While direct evidence for its use in drug development is lacking, the broader pharmacological

relevance of the azo scaffold suggests that further investigation into the biological properties of

Mordant Orange 6 and its derivatives could be a potential area for future research. This guide

provides the foundational chemical knowledge necessary for such explorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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